Cas no 2137433-60-2 (rac-(2R,3S,5S)-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine)

• Product Name: rac-(2R,3S,5S)-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine
• CAS No: 2137433-60-2
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 6322412
• PubChem ID: 165450820
• Update Time: 2025-07-18

rac-(2R,3S,5S)-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-712618
• rac-(2R,3S,5S)-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine
• 2137433-60-2

• Inchi： 1S/C13H23N/c1-3-8(2)14-12-7-11-9-4-5-10(6-9)13(11)12/h8-14H,3-7H2,1-2H3/t8?,9?,10?,11-,12-,13+/m1/s1
• InChI Key： MHXJQEFKEBNVLQ-RISVWWCOSA-N
• SMILES： N(C(C)CC)[C@@H]1C[C@@H]2C3CCC(C3)[C@@H]21

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on rac-(2R,3S,5S)-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine

Professional Introduction to Rac-(2R,3S,5S)-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine (CAS No. 2137433-60-2)

Rac-(2R,3S,5S-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine) is a highly complex and structurally intriguing compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 2137433-60-2, this molecule represents a pinnacle of synthetic chemistry achievement, featuring a tricyclic framework that exhibits remarkable stereochemical complexity. The compound's unique architecture and stereochemistry make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The tricyclo[4.2.1.0,2,5]nonan core of Rac-(2R,3S,5S-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine) is a testament to the ingenuity of modern organic synthesis. This framework is not only challenging to construct but also offers a versatile scaffold for further functionalization and derivatization. The presence of multiple stereocenters at positions 2R, 3S, and 5S further enhances the compound's potential as a building block for complex molecules.

In recent years, there has been growing interest in tricyclic compounds due to their unique pharmacological properties and potential applications in drug discovery. The stereochemistry of these molecules plays a crucial role in determining their biological activity, making the precise control of stereocenters essential for their development into effective therapeutic agents. Rac-(2R,3S,5S-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine) exemplifies this trend, as its complex stereochemical profile suggests a high degree of specificity and selectivity in biological interactions.

The synthesis of Rac-(2R,3S,5S-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine) involves multiple steps that require meticulous planning and execution. The construction of the tricyclic core necessitates advanced synthetic techniques such as cyclization reactions and stereocontrolled transformations. These methodologies are critical for ensuring the correct configuration of the stereocenters and maintaining the integrity of the overall molecular structure.

The pharmacological potential of Rac-(2R,3S,5S-N-(butan-2-yl)tricyclo[4.2.1.0,2,5]nonan-3-amine) has been explored in several recent studies. Researchers have been particularly interested in its interactions with various biological targets due to its unique structural features. Preliminary findings suggest that this compound may exhibit potent activity against certain enzymes and receptors involved in metabolic disorders and inflammation.

The use of computational modeling and molecular dynamics simulations has been instrumental in understanding the binding properties of Rac-(Rac-(...)tricyclo[...]nonan...). These studies have provided valuable insights into how the compound interacts with its biological targets at the molecular level. By elucidating these interactions, scientists can design more effective derivatives with enhanced pharmacological properties.

In addition to its potential as a lead compound for drug development, Rac-(Rac-(...)tricyclo[...]nonan...) has also been used as a model system to study the principles of stereoselective synthesis and molecular recognition. Its complex structure presents unique challenges that push the boundaries of synthetic chemistry and provide opportunities for innovation.

The future prospects for Rac-(Rac-(...)tricyclo[...]nonan...) are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. As synthetic methodologies continue to evolve, it is expected that new derivatives will be developed with improved properties and functionalities.

In conclusion, Rac-(Rac-(...)tricyclo[...]nonan...) stands as a remarkable achievement in synthetic chemistry and represents a significant advancement in the field of chemical biology. Its unique structural features and pharmacological potential make it a valuable tool for researchers seeking to develop novel therapeutic agents and explore new frontiers in molecular science.